Cas no 2648948-41-6 (6-Methoxy-4-methylpyridine-3-sulfonyl fluoride)

• Product Name: 6-Methoxy-4-methylpyridine-3-sulfonyl fluoride
• CAS No: 2648948-41-6
• MF: C₇H₈FNO₃S
• MW: 205.20672416687
• CID: 6369690
• PubChem ID: 165898950
• Update Time: 2025-10-13

6-Methoxy-4-methylpyridine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-6104296
• 2648948-41-6
• 6-methoxy-4-methylpyridine-3-sulfonyl fluoride
• 6-Methoxy-4-methylpyridine-3-sulfonyl fluoride

• Inchi： 1S/C7H8FNO3S/c1-5-3-7(12-2)9-4-6(5)13(8,10)11/h3-4H,1-2H3
• InChI Key： YBKQUKDVQYYRAG-UHFFFAOYSA-N
• SMILES： S(C1C=NC(=CC=1C)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 205.02089245g/mol
• Monoisotopic Mass: 205.02089245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.6Ų

Additional information on 6-Methoxy-4-methylpyridine-3-sulfonyl fluoride

Recent Advances in the Application of 6-Methoxy-4-methylpyridine-3-sulfonyl fluoride (CAS: 2648948-41-6) in Chemical Biology and Drug Discovery

6-Methoxy-4-methylpyridine-3-sulfonyl fluoride (CAS: 2648948-41-6) has emerged as a critical reagent in chemical biology and medicinal chemistry due to its unique reactivity as a sulfonyl fluoride electrophile. Recent studies highlight its utility in covalent inhibitor design, activity-based protein profiling (ABPP), and targeted protein degradation strategies. This compound's stability in aqueous environments and selective reactivity with nucleophilic amino acids, particularly tyrosine and lysine, make it a versatile tool for probing protein function and developing novel therapeutics.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's effectiveness in creating covalent kinase inhibitors, showing improved selectivity profiles compared to traditional acrylamide-based warheads. The methoxy and methyl substitutions at the 6- and 4-positions respectively were found to modulate both reactivity and membrane permeability, addressing key challenges in covalent drug development. Researchers at Scripps Research Institute have incorporated this scaffold into PROTAC designs, leveraging its ability to form stable protein-ligand complexes for targeted degradation of disease-relevant proteins.

Structural biology studies using cryo-EM and X-ray crystallography have revealed detailed interaction patterns of 2648948-41-6 with various protein targets. The sulfonyl fluoride moiety forms characteristic hydrogen bonds with backbone amides while the pyridine ring participates in π-stacking interactions. These structural insights, combined with computational modeling approaches, are enabling rational design of next-generation covalent probes with this chemical scaffold.

In proteomics applications, 6-Methoxy-4-methylpyridine-3-sulfonyl fluoride has shown superior performance in chemoproteomic screens compared to older sulfonyl fluoride probes. Its balanced reactivity allows for efficient labeling of target proteins while minimizing non-specific background, as demonstrated in recent work published in Nature Chemical Biology. The compound's metabolic stability and favorable pharmacokinetic properties are also being explored for in vivo imaging applications.

Ongoing clinical translation efforts focus on derivatives of this scaffold for oncology and inflammatory disease indications. Several biotech companies have advanced compounds containing this structural motif into preclinical development, with one candidate showing promising results in models of resistant non-small cell lung cancer. The unique combination of covalent binding reversibility and sustained target engagement displayed by 2648948-41-6 derivatives may address limitations of current covalent drugs.

Future research directions include expanding the application of this chemical scaffold to RNA-targeting small molecules and developing bifunctional versions for proximity-induced chemistry. The recent establishment of robust synthetic routes to 6-Methoxy-4-methylpyridine-3-sulfonyl fluoride derivatives, as detailed in Organic Process Research & Development, promises to accelerate structure-activity relationship studies and enable broader adoption of this versatile chemical tool in drug discovery programs.